Cas no 448907-01-5 (4-Pyridinecarbonitrile, 2-formyl-6-methyl- (9CI))

4-Pyridinecarbonitrile, 2-formyl-6-methyl- (9CI) structure
448907-01-5 structure
Product Name:4-Pyridinecarbonitrile, 2-formyl-6-methyl- (9CI)
CAS No:448907-01-5
MF:C8H6N2O
MW:146.14604139328
CID:1021352
PubChem ID:17862296
Update Time:2025-04-20

4-Pyridinecarbonitrile, 2-formyl-6-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarbonitrile, 2-formyl-6-methyl- (9CI)
    • 2-Formyl-6-methylisonicotinonitrile
    • 2-formyl-6-methylpyridine-4-carbonitrile
    • DTXSID40591361
    • AB63420
    • DB-283908
    • AKOS006307684
    • SCHEMBL6792829
    • 448907-01-5
    • 4-PYRIDINECARBONITRILE, 2-FORMYL-6-METHYL-
    • Inchi: 1S/C8H6N2O/c1-6-2-7(4-9)3-8(5-11)10-6/h2-3,5H,1H3
    • InChI Key: TXFHHWLQOSHUPZ-UHFFFAOYSA-N
    • SMILES: O=CC1=CC(C#N)=CC(C)=N1

Computed Properties

  • Exact Mass: 146.048012819g/mol
  • Monoisotopic Mass: 146.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 53.8Ų

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